Cas no 403982-64-9 (SPERMINE DIHYDRATE)

• Product Name: SPERMINE DIHYDRATE
• CAS No: 403982-64-9
• MF: C₁₀H₃₀N₄O₂
• MW: 238.370802402496
• CID: 825793
• PubChem ID: 24888220
• Update Time: 2025-05-22

SPERMINE DIHYDRATE Chemical and Physical Properties

Names and Identifiers

• SPERMINE DIHYDRATE
• N,N'-bis(3-aminopropyl)butane-1,4-diamine,dihydrate
• Gerontine
• N,N inverted exclamation marka-Bis(3-aminopropyl)-1,4-diaminobutane
• S-7420
• N,N'-Bis-(3-Aminopropyl)-1,4-Butanediamine Hydrate
• N~1~,N~4~-Bis(3-aminopropyl)butane-1,4-diamine--water (1/2)
• MTNRSMVAYLLBAV-UHFFFAOYSA-N
• N1,N1'-(Butane-1,4-diyl)bis(propane-1,3-diamine) dihydrate
• (N,N)-1,4-butanediamine dihydrate
• CS-W010305
• Gerontine dihydrate
• MFCD01459904
• AKOS027320464
• N1,N1'-(butane-1,4-diyl)dipropane-1,3-diamine dihydrate
• 403982-64-9
• DTXSID20610069
• G84578
• N,N'-bis(3-aminopropyl)butane-1,4-diamine;dihydrate
• Spermine dihydrate, BioUltra, >=99.5% (GC)
• SCHEMBL1273895

• MDL： MFCD01459904
• Inchi： 1S/C10H26N4.2H2O/c11-5-3-9-13-7-1-2-8-14-10-4-6-12;;/h13-14H,1-12H2;2*1H2
• InChI Key： MTNRSMVAYLLBAV-UHFFFAOYSA-N
• SMILES： O.O.N(CCCN)CCCCNCCCN

Computed Properties

• Exact Mass: 238.23700
• Monoisotopic Mass: 238.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 86.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: 63-64 °C
• Boiling Point: 150 °C5 mm Hg(lit.)
• Flash Point: >230 °F
• PH: 12.0-13.5 (25℃, 1M in H2O)
• Solubility: H2O: 50 mg/mL
• PSA: 94.56000
• LogP: 1.69720
• Sensitiveness: Air Sensitive & Hygroscopic

SPERMINE DIHYDRATE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3259 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：3-10-34
• RTECS：EJ7175000
• Hazardous Material Identification：
• HazardClass：8
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on SPERMINE DIHYDRATE

Comprehensive Overview of SPERMINE DIHYDRATE (CAS No. 403982-64-9): Properties, Applications, and Research Insights

SPERMINE DIHYDRATE (CAS No. 403982-64-9) is a polyamine compound widely recognized for its critical role in cellular processes, including cell growth, proliferation, and differentiation. This hydrated form of spermine is essential in biochemical and pharmaceutical research due to its stability and solubility. The compound's molecular structure, featuring multiple amine groups, enables it to interact with nucleic acids, proteins, and other biomolecules, making it invaluable in studies related to gene regulation, anti-aging research, and neuroprotection.

In recent years, SPERMINE DIHYDRATE has gained attention for its potential health benefits, particularly in the context of autophagy and longevity. Researchers have explored its ability to enhance cellular repair mechanisms, a topic of high interest in the anti-aging community. Studies suggest that spermine may help mitigate oxidative stress, a key factor in age-related diseases. This aligns with growing consumer demand for natural anti-aging solutions and nutraceuticals, positioning SPERMINE DIHYDRATE as a compound of significant commercial and scientific value.

The applications of SPERMINE DIHYDRATE extend beyond biomedical research. It is also utilized in cell culture media formulations, where it acts as a growth supplement for eukaryotic cells. Its ability to stabilize DNA and RNA makes it a preferred choice in molecular biology and genetic engineering workflows. Additionally, the compound's role in epigenetic modulation has sparked interest in its potential use for cancer therapy and immune system regulation, though further clinical validation is required.

From a technical standpoint, SPERMINE DIHYDRATE (CAS No. 403982-64-9) exhibits high purity and stability under standard storage conditions, making it suitable for long-term research projects. Its solubility in water and compatibility with buffered solutions enhance its versatility in experimental settings. For laboratories seeking reliable polyamine supplements or biochemical reagents, this compound offers a balanced combination of performance and convenience.

The growing popularity of personalized medicine and biohacking has further elevated interest in SPERMINE DIHYDRATE. Enthusiasts and researchers alike are exploring its potential to optimize metabolic pathways and improve cognitive function. Online forums and scientific communities frequently discuss its synergy with other nootropics and mitochondrial boosters, reflecting its relevance in cutting-edge health trends.

In summary, SPERMINE DIHYDRATE (CAS No. 403982-64-9) is a multifaceted compound with broad applications in biomedical research, pharmaceutical development, and nutraceutical innovation. Its unique properties and emerging health benefits make it a subject of ongoing investigation, particularly in fields focused on longevity science and cellular health. As research advances, this compound is poised to play an even greater role in both scientific and consumer markets.